Cas no 105685-27-6 (8-(1-piperazinyl)-Isoquinoline)
105685-27-6 structure
Product Name:8-(1-piperazinyl)-Isoquinoline
CAS No:105685-27-6
MF:C13H15N3
MW:213.278302431107
CID:1097647
PubChem ID:21070960
Update Time:2025-04-20
8-(1-piperazinyl)-Isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 8-(1-piperazinyl)-Isoquinoline
- 8-piperazin-1-ylisoquinoline
- Isoquinoline, 8-(1-piperazinyl)-
- AKOS017557162
- DB-108277
- 8-(Piperazin-1-yl)isoquinoline
- SLTPPQIDSQSJIC-UHFFFAOYSA-N
- 105685-27-6
- SCHEMBL5354403
- DTXSID40610485
- PD049581
-
- Inchi: 1S/C13H15N3/c1-2-11-4-5-15-10-12(11)13(3-1)16-8-6-14-7-9-16/h1-5,10,14H,6-9H2
- InChI Key: SLTPPQIDSQSJIC-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=C3C=CN=CC=23)CCNCC1
Computed Properties
- Exact Mass: 213.12675
- Monoisotopic Mass: 213.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- PSA: 28.16
- LogP: 2.03820
8-(1-piperazinyl)-Isoquinoline Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
105685-27-6 (8-(1-piperazinyl)-Isoquinoline) Related Products
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